Cas no 1227604-22-9 (6-Amino-5-(2-fluorophenyl)pyridine-3-methanol)

• Product Name: 6-Amino-5-(2-fluorophenyl)pyridine-3-methanol
• CAS No: 1227604-22-9
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 4929706
• Update Time: 2025-06-11

6-Amino-5-(2-fluorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(2-fluorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H11FN2O/c13-11-4-2-1-3-9(11)10-5-8(7-16)6-15-12(10)14/h1-6,16H,7H2,(H2,14,15)
• InChI Key： SSTARMNXDZEMGX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(N)=NC=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.3
• Topological Polar Surface Area: 59.1

Additional information on 6-Amino-5-(2-fluorophenyl)pyridine-3-methanol

Introduction to 6-Amino-5-(2-fluorophenyl)pyridine-3-methanol (CAS No: 1227604-22-9)

6-Amino-5-(2-fluorophenyl)pyridine-3-methanol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1227604-22-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this pyridine derivative incorporates both amino and hydroxymethyl functional groups, alongside a fluorophenyl moiety, which collectively contribute to its distinct chemical properties and biological activities.

The presence of the fluorine atom in the 2-fluorophenyl group is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules. This feature has made 6-amino-5-(2-fluorophenyl)pyridine-3-methanol a subject of interest in medicinal chemistry research. Recent studies have highlighted its role as a key intermediate in synthesizing small-molecule inhibitors targeting various biological pathways. The compound’s ability to interact with specific enzymes and receptors has been explored in preclinical models, demonstrating promising results in modulating inflammatory responses and cellular signaling.

One of the most compelling aspects of 6-amino-5-(2-fluorophenyl)pyridine-3-methanol is its versatility in chemical modifications. Researchers have leveraged its scaffold to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the amino and hydroxymethyl positions have yielded compounds with improved solubility and bioavailability, critical factors for drug efficacy. The fluorophenyl group, in particular, has been shown to influence the compound’s binding interactions, making it a valuable component in designing targeted therapies.

In the context of contemporary pharmaceutical research, 6-amino-5-(2-fluorophenyl)pyridine-3-methanol has been investigated for its potential in addressing unmet medical needs. Its structural features align well with the criteria for developing next-generation drugs, particularly those aimed at treating chronic diseases and infections. The compound’s mechanism of action has been scrutinized through various biochemical assays, revealing its capacity to interfere with pathogenic processes at multiple levels. This multifaceted activity makes it a promising candidate for further development.

The synthesis of 6-amino-5-(2-fluorophenyl)pyridine-3-methanol involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Advanced methodologies have been employed to achieve high yields and purity, ensuring that the final product meets stringent pharmaceutical standards. The process typically begins with the functionalization of a pyridine core, followed by selective introduction of the amino, hydroxymethyl, and fluorophenyl groups. Each step is carefully optimized to minimize side reactions and maximize efficiency.

Recent advancements in computational chemistry have further enhanced the understanding of 6-amino-5-(2-fluorophenyl)pyridine-3-methanol’s behavior. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of derivatives with improved therapeutic effects. These simulations have also helped predict potential adverse effects, allowing for safer drug development practices. The integration of experimental data with computational predictions has become indispensable in modern medicinal chemistry.

The pharmacokinetic properties of 6-amino-5-(2-fluorophenyl)pyridine-3-methanol have been thoroughly evaluated to ensure optimal drug delivery and efficacy. Studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles under various conditions. This has bolstered confidence in its potential as a lead compound for further preclinical and clinical investigations. The compound’s stability under different environmental conditions has also been assessed, ensuring that it remains effective throughout storage and administration.

The regulatory landscape for 6-amino-5-(2-fluorophenyl)pyridine-3-methanol is another critical consideration. Compliance with international standards ensures that the compound can be safely used in research and therapeutic applications. Regulatory bodies have reviewed its synthesis protocols and toxicological data to classify it appropriately for medical use. These efforts are part of broader initiatives to streamline drug development processes while maintaining high safety standards.

Future directions for research on 6-amino-5-(2-fluorophenyl)pyridine-3-methanol include exploring its role in combination therapies. By pairing it with other bioactive compounds, researchers aim to enhance therapeutic outcomes through synergistic effects. Additionally, investigating its potential as an antiviral or anticancer agent is on the horizon, given its structural similarities to known pharmacologically active molecules.

In summary, 6-amino-5-(2-fluorophenyl)pyridine-3-methanol (CAS No: 1227604-22-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities。 Its versatility as a synthetic intermediate， coupled with recent discoveries， positions it as a valuable asset in the quest for novel therapeutics。 As research continues， this compound is expected to contribute substantially to addressing global health challenges。